Cas no 1807074-71-0 (4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid)
4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid
-
- Inchi: 1S/C8H5ClF2INO2/c9-3-1-5(12)13-4(2-6(14)15)7(3)8(10)11/h1,8H,2H2,(H,14,15)
- InChI Key: SNKOZBZRQLYBJX-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C(F)F)C(CC(=O)O)=N1)Cl
Computed Properties
- Exact Mass: 346.902
- Monoisotopic Mass: 346.902
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 50.2
4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048517-250mg |
4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid |
1807074-71-0 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029048517-500mg |
4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid |
1807074-71-0 | 97% | 500mg |
$1,646.30 | 2022-03-31 | |
| Alichem | A029048517-1g |
4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid |
1807074-71-0 | 97% | 1g |
$2,980.00 | 2022-03-31 |
4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid
Research Brief on 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS: 1807074-71-0)
4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS: 1807074-71-0) is a halogenated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its chloro, difluoromethyl, and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals.
Recent studies have focused on the synthetic pathways and reactivity of 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel fungicides. The research demonstrated that the compound's electron-deficient pyridine ring and halogen substituents facilitate nucleophilic aromatic substitution reactions, making it a valuable building block for designing molecules with enhanced biological activity.
In the pharmaceutical sector, this compound has been investigated for its potential as a precursor in the development of kinase inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in constructing pyridine-based scaffolds that show promising activity against various cancer cell lines. The presence of the difluoromethyl group was found to significantly improve metabolic stability and bioavailability of the resulting drug candidates.
The compound's mechanism of action has been explored in several biochemical studies. Research indicates that derivatives of 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid can interact with specific enzyme active sites, particularly those containing cysteine residues, through the reactive iodo substituent. This property has been leveraged in the design of covalent inhibitors for various therapeutic targets.
From a safety and toxicological perspective, recent investigations have examined the environmental fate and ecotoxicology of this compound and its derivatives. A 2024 study in Environmental Science & Technology reported on its degradation pathways in soil and water systems, providing important data for environmental risk assessment in agricultural applications.
Future research directions for 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid include exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology and other targeted protein degradation approaches. The compound's ability to serve as a linker between target-binding and E3 ligase-binding moieties is currently under investigation by several research groups.
In conclusion, 4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS: 1807074-71-0) represents a valuable chemical entity with diverse applications in medicinal chemistry and agrochemical research. Its unique structural features continue to inspire novel synthetic applications and biological investigations, positioning it as an important compound in contemporary drug discovery efforts.
1807074-71-0 (4-Chloro-3-(difluoromethyl)-6-iodopyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)